Cas no 900799-24-8 (3-Nitro-5-oxazol-2-yl-benzoic acid)
900799-24-8 structure
Product Name:3-Nitro-5-oxazol-2-yl-benzoic acid
CAS No:900799-24-8
MF:C10H6N2O5
MW:234.16504240036
CID:2123252
Update Time:2023-08-04
3-Nitro-5-oxazol-2-yl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-5-oxazol-2-yl-benzoic acid
- MTPGFLGRBOECCN-UHFFFAOYSA-N
- Benzoic acid, 3-nitro-5-(2-oxazolyl)-
- 3-Nitro-5-oxazol-2-yl-benzoic acid
-
- Inchi: 1S/C10H6N2O5/c13-10(14)7-3-6(9-11-1-2-17-9)4-8(5-7)12(15)16/h1-5H,(H,13,14)
- InChI Key: MTPGFLGRBOECCN-UHFFFAOYSA-N
- SMILES: O1C=CN=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 316
- Topological Polar Surface Area: 109
3-Nitro-5-oxazol-2-yl-benzoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
900799-24-8 (3-Nitro-5-oxazol-2-yl-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent